Cas no 1018678-42-6 (4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid)

• Product Name: 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid
• CAS No: 1018678-42-6
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD12030585
• CID: 2623208
• PubChem ID: 46935186
• Update Time: 2025-06-08

4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid
• CS-0199953
• 4-amino-2-trifluoromethylnicotinic acid
• DTXCID10628133
• 4-AMINO-2-(TRIFLUOROMETHYL)NICOTINICACID
• DTXSID70677384
• 1018678-42-6
• MFCD12030585
• SCHEMBL1178696
• AB65292
• 4-AMINO-2-(TRIFLUOROMETHYL)NICOTINIC ACID
• TQB67842
• AKOS027326471
• DB-184652
• Z1269133006
• 4-Amino-2-(trifluoromethyl)-3-pyridinecarboxylic acid

• MDL： MFCD12030585
• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)5-4(6(13)14)3(11)1-2-12-5/h1-2H,(H2,11,12)(H,13,14)
• InChI Key： UKMOKFFSCVITQO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C=CN=1)N)(F)F

Computed Properties

• Exact Mass: 206.03031189Da
• Monoisotopic Mass: 206.03031189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2Ų

4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid

Introduction to 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 1018678-42-6)

4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid, identified by its CAS number 1018678-42-6, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives family, which has garnered considerable attention due to its diverse applications in drug development and material science. The presence of both amino and carboxylic acid functional groups, along with a trifluoromethyl substituent, makes this molecule particularly intriguing for its potential biological activity and synthetic utility.

The structure of 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid features a pyridine core that is modified by several functional groups. The trifluoromethyl group at the 2-position enhances the lipophilicity of the molecule, which can be crucial for its interaction with biological targets. Additionally, the amino group at the 4-position and the carboxylic acid group at the 3-position provide opportunities for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in pyridine-based compounds due to their role as key intermediates in the synthesis of various pharmaceuticals. The compound 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid has been extensively studied for its potential applications in medicinal chemistry. Its unique structural features make it a valuable building block for the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carboxylic acid group can be easily converted into esters, amides, or other derivatives, while the amino group can undergo acylation or alkylation reactions. These properties make it an ideal candidate for library synthesis and high-throughput screening programs aimed at identifying new drug candidates.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate the pharmacokinetic properties of molecules. It can enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacological activity. These effects have been well-documented in numerous studies and have led to the incorporation of trifluoromethyl groups into many successful drugs on the market today.

Recent research has highlighted the importance of 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid in the development of inhibitors for enzymes involved in cancer metabolism. Studies have shown that pyridine derivatives can effectively target enzymes such as kinases and proteases, which are often overexpressed in tumor cells. The combination of the amino and carboxylic acid groups provides multiple points of interaction with these enzymes, potentially leading to higher efficacy and lower toxicity compared to traditional inhibitors.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Pyridine-based molecules are known for their ability to form coordination complexes with metals, making them useful in catalysis and sensor development. The presence of multiple functional groups in 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid allows for tailored interactions with metal centers, opening up possibilities for innovative applications in these fields.

The synthesis of 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid can be achieved through various methods, including multi-step organic reactions or more streamlined synthetic routes. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both research and industrial settings. The growing availability of high-quality starting materials has also made it easier for researchers to explore new derivatives and applications.

As our understanding of molecular interactions continues to evolve, so does the potential of compounds like 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid. Ongoing research is exploring novel ways to utilize this molecule in drug discovery and beyond. By leveraging its unique structural features and synthetic versatility, scientists are paving the way for new breakthroughs that could benefit human health and technological advancements.

In conclusion, 4-Amino-2-(trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 1018678-42-6) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its structural attributes and synthetic capabilities make it a valuable tool for researchers seeking to develop new drugs and innovative materials. As scientific exploration continues to uncover new possibilities, this compound will undoubtedly play a crucial role in shaping the future of chemical research.